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Compound of Interest

Compound Name: NPEC-caged-LY379268

Cat. No.: B11933063

The following provides essential safety and logistical information for the proper disposal of
NPEC-caged-LY379268, a selective group Il metabotropic glutamate receptor (mGIuR)
agonist.[1][2][3][4][5] This guidance is intended for researchers, scientists, and drug
development professionals to ensure safe handling and disposal in a laboratory setting.

Compound and Safety Data

Proper disposal of NPEC-caged-LY379268 requires an understanding of its chemical and
biological properties. As a "caged" compound, it contains a photolabile protecting group
(NPEC) that can be removed with light to release the active compound, LY379268.[3][6][7][8]
Both the caged and uncaged forms, as well as any potential byproducts of the uncaging
process, should be treated as hazardous chemical waste.
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Property Value Source
(N)-1-(2-
Nitrophenyl)ethylcarboxy-

Chemical Name (1R,4R,5S,6R)-4-Amino-2- [3]

oxabicyclo[3.1.0]hexane-4,6-

dicarboxylic acid

Molecular Formula C16H16N209 [1][2]
Molecular Weight 380.31 g/mol [11[2]
Biological Target Group Il mGlu Receptors [2][5]
Parent Compound LY379268 [3]
Storage Store at -20°C [3]

Experimental Protocols: Disposal Procedures

The disposal of NPEC-caged-LY379268 must comply with local, state, and federal regulations
for hazardous waste. The following steps provide a general framework for safe disposal.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant
gloves, when handling NPEC-caged-LY379268 and its waste.

2. Waste Segregation and Collection:

e Solid Waste: Collect any solid NPEC-caged-LY379268, contaminated consumables (e.g.,
weighing paper, pipette tips, gloves), and empty vials in a dedicated, clearly labeled
hazardous waste container.

e Liquid Waste: Collect all solutions containing NPEC-caged-LY379268 in a separate, leak-
proof, and chemically compatible hazardous waste container. Do not mix with other waste
streams unless explicitly permitted by your institution's Environmental Health and Safety
(EHS) department.
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» Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "NPEC-caged-LY379268," and any other components of the waste stream
(e.g., solvents used).

3. Decontamination of Labware:

» Reusable labware (e.g., glassware) should be decontaminated. A common procedure is to
triple-rinse with a suitable solvent that can dissolve the compound. The rinsate must be
collected as hazardous liquid waste.

4. Handling of "Uncaged" Compound:

« If the compound has been exposed to light, it may have "uncaged," releasing the active
LY379268 and a nitrosobenzaldehyde byproduct. This mixture should still be treated as
hazardous waste and collected as described above.

5. Consultation with Environmental Health and Safety (EHS):

o Crucially, before initiating any disposal, contact your institution's EHS or equivalent safety
office. They will provide specific guidance on the appropriate disposal methods and waste
streams for your location. General guidelines for chemical waste disposal should be
followed.[9][10][11][12]

6. Arranging for Waste Pickup:

e Once the waste container is full, seal it securely and request a waste pickup from your
institution's EHS office. Store the sealed container in a designated hazardous waste
accumulation area until pickup.

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of NPEC-caged-
LY379268.
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Caption: Workflow for the safe disposal of NPEC-caged-LY379268.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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